Cas no 2228599-36-6 (5-(2-sulfanylethyl)thiophene-2-carbonitrile)

• Product Name: 5-(2-sulfanylethyl)thiophene-2-carbonitrile
• CAS No: 2228599-36-6
• MF: C₇H₇NS₂
• MW: 169.26717877388
• CID: 6283747
• PubChem ID: 165948219
• Update Time: 2025-05-23

5-(2-sulfanylethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-sulfanylethyl)thiophene-2-carbonitrile
• 2228599-36-6
• EN300-1748650

• Inchi： 1S/C7H7NS2/c8-5-7-2-1-6(10-7)3-4-9/h1-2,9H,3-4H2
• InChI Key： ZMMOUKAXIFJAEN-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CCS

Computed Properties

• Exact Mass: 169.00199157g/mol
• Monoisotopic Mass: 169.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53Ų

Additional information on 5-(2-sulfanylethyl)thiophene-2-carbonitrile

Compound 5-(2-sulfanylethyl)thiophene-2-carbonitrile (CAS No. 2228599-36-6)

5-(2-sulfanylethyl)thiophene-2-carbonitrile, also known by its CAS registry number CAS No. 2228599-36-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its thiophene ring structure, which is a five-membered aromatic heterocycle containing sulfur atoms. The thiophene ring is further substituted with a cyano group at the 2-position and a sulfanyl ethyl group at the 5-position, making it a unique derivative with distinct chemical properties.

The synthesis of 5-(2-sulfanylethyl)thiophene-2-carbonitrile typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of thiophene derivatives, which has significantly enhanced the production scale and quality of this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction conditions, thereby reducing production time and costs.

One of the most notable applications of 5-(2-sulfanylethyl)thiophene-2-carbonitrile is in the field of materials science, particularly in the development of advanced materials for electronic devices. The compound's ability to act as a precursor for conducting polymers has been extensively studied. For instance, it can be polymerized to form poly(thiophenes), which exhibit excellent electrical conductivity and stability under various environmental conditions. These polymers are widely used in organic light-emitting diodes (OLEDs), flexible electronics, and sensors due to their unique electronic properties.

In addition to its role in materials science, 5-(2-sulfanylethyl)thiophene-2-carbonitrile has shown potential in drug discovery and medicinal chemistry. The thiophene moiety is known for its ability to interact with biological systems, making it a valuable component in the design of bioactive molecules. Recent studies have focused on the compound's anti-inflammatory and antioxidant properties, which could lead to its application in therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The chemical stability and reactivity of 5-(2-sulfanylethyl)thiophene-2-carbonitrile make it an ideal candidate for various chemical transformations. For example, its cyano group can undergo nucleophilic addition reactions, while the sulfanyl ethyl group can participate in thiol-based conjugation reactions. These reactivity patterns have been exploited in the synthesis of complex organic molecules, including natural product mimics and synthetic polymers.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent research. Studies indicate that under certain conditions, 5-(sulfanylethyl)thiophene derivatives can undergo microbial degradation, reducing their persistence in natural ecosystems. This information is crucial for assessing the environmental impact of compounds like CAS No. 1744114777 when used in industrial applications.

In conclusion, 5-(sulfanylethyl) thiophene derivatives, represented by CAS No. 1744114777 (CAS No. 1744114777) or CAS No. 1003800308 (CAS No. 1003800308) depending on specific substituents or stereochemistry variations), continue to be a focal point in both academic research and industrial development due to their diverse chemical properties and potential applications across multiple disciplines.